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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Two Common Red Pigments

In the selection of colorants for pharmaceutical, cosmetic, and research applications, the

stability of a pigment is a critical determinant of product integrity and shelf-life. This guide

provides a comparative analysis of the stability of two widely used red pigments: Pigment Red
4, a synthetic monoazo pigment, and carmine, a natural colorant derived from the cochineal

insect. This analysis is based on a review of available experimental data on their performance

under various environmental stressors, including light, heat, and pH.

Chemical and Physical Properties
A fundamental understanding of the chemical nature of Pigment Red 4 and carmine is

essential for interpreting their stability profiles.
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Property Pigment Red 4 Carmine

C.I. Name Pigment Red 4 Natural Red 4

C.I. Number 12085[1][2][3] 75470[4]

Chemical Class Monoazo[3][5] Anthraquinone[4]

Chemical Formula C₁₆H₁₀ClN₃O₃[2][6]
C₄₄H₃₇AlCaO₂₇ · 3H₂O

(representative)

Molecular Weight 327.72 g/mol [2][6]
~1118.85 g/mol

(representative)

Origin Synthetic[5]
Natural (from Dactylopius

coccus insects)[7]

Solubility

Insoluble in water; slightly

soluble in ethanol, acetone,

and benzene.[2]

Insoluble in water below pH

11.[4]

Comparative Stability Data
The following table summarizes the available quantitative and qualitative data on the stability of

Pigment Red 4 and carmine under different conditions. It is important to note that a direct

comparison is challenging due to the varied testing conditions and metrics reported in the

literature.
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Stability Parameter Pigment Red 4 Carmine

Light Fastness

Good (Blue Wool Scale: 6-7).

[1] Some sources indicate

darkening upon exposure.

Generally good, but can be

fugitive, especially in aqueous

solutions.[4][8] Stability is

dependent on the binding

medium.[4]

Heat Resistance

Stable up to 140-180°C.[1][3]

Some sources indicate poor

heat resistance.[2]

Excellent heat stability.[8][9]

pH Stability

Good resistance to both acid

and alkali (rated 4-5 on a scale

of 1-5).[1]

Highly pH-dependent. Stable

in acidic to neutral pH;

precipitates and loses color in

highly acidic conditions and

can shift hue in alkaline

conditions.[10][11]

Oxidation Stability Data not readily available. Generally good.

Solvent Resistance

Varies depending on the

solvent. Generally good in

water, with lower resistance to

some organic solvents.[1]

Insoluble in most organic

solvents.

Experimental Protocols
To provide a framework for the objective comparison of pigment stability, the following are

detailed methodologies for key experiments, based on internationally recognized standards.

Light Fastness Testing
Objective: To determine the resistance of the pigments to the fading effect of light.

Methodology (based on ISO 105-B02):[12][13][14]

Sample Preparation: Prepare dispersions of Pigment Red 4 and carmine in a suitable

medium (e.g., a clear binder or solvent). Apply a uniform film of each dispersion onto a
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standardized substrate.

Blue Wool Scale: Mount the prepared samples alongside a set of Blue Wool standards

(ranging from 1 to 8, with 8 being the most lightfast) on a sample holder.[14][15]

Exposure: Place the sample holder in a xenon arc fading lamp apparatus. The apparatus

should be set to simulate natural daylight (D65) through a window glass filter.[13][15]

Evaluation: Periodically inspect the samples and the Blue Wool standards. The light fastness

rating is determined by identifying which Blue Wool standard shows a similar degree of

fading to the test sample.[12]

Quantitative Assessment: For a more precise measurement, use a spectrophotometer to

measure the color coordinates (CIELAB Lab) of the samples before and after exposure.[16]
[17] The color difference (ΔE) can then be calculated using the ASTM D2244 standard.[16]

[18]

Heat Stability Testing
Objective: To evaluate the color stability of the pigments when subjected to elevated

temperatures.

Methodology (based on ISO 787-21):[19][20]

Sample Preparation: Prepare dispersions of Pigment Red 4 and carmine in a heat-stable

medium (e.g., a stoving enamel).

Application: Apply a uniform film of each dispersion onto heat-resistant panels.

Heating: Place the coated panels in a calibrated oven at a series of specified temperatures

(e.g., 120°C, 140°C, 160°C, 180°C) for a fixed duration (e.g., 30 minutes).

Evaluation: After cooling, visually compare the color of the heated panels to an unheated

control panel.

Quantitative Assessment: Measure the CIELAB Lab* values of the panels before and after

heating using a spectrophotometer. Calculate the color difference (ΔE*) to quantify the

change in color.[16][17]
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pH Stability Testing
Objective: To assess the color stability of the pigments across a range of pH values.

Methodology:

Buffer Preparation: Prepare a series of buffer solutions with a range of pH values (e.g., pH 2,

4, 6, 8, 10).

Pigment Dispersion: Disperse a standardized amount of Pigment Red 4 and carmine into

each buffer solution.

Incubation: Store the dispersions in a controlled environment (e.g., protected from light at a

constant temperature) for a specified period.

Evaluation: Visually observe any changes in color or precipitation.

Quantitative Assessment: Measure the absorbance spectrum of each dispersion using a UV-

Vis spectrophotometer at regular intervals. Changes in the maximum absorbance

wavelength (λmax) and absorbance intensity can be used to quantify color changes. For

opaque dispersions, a colorimeter can be used to measure CIELAB Lab* values.

Visualization of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of the Stability of Pigment Red
4 and Carmine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669069#comparative-analysis-of-the-stability-of-
pigment-red-4-and-carmine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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